Cas no 866886-40-0 (Benzeneethanol, β-azido-4-fluoro-)

• Product Name: Benzeneethanol, β-azido-4-fluoro-
• CAS No: 866886-40-0
• MF: C₈H₈FN₃O
• MW: 181.167024612427
• CID: 6420625
• PubChem ID: 101768641
• Update Time: 2025-06-13

Benzeneethanol, β-azido-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• EN300-719164
• 2-azido-2-(4-fluorophenyl)ethan-1-ol
• 866886-40-0
• Benzeneethanol, β-azido-4-fluoro-

• Inchi： 1S/C8H8FN3O/c9-7-3-1-6(2-4-7)8(5-13)11-12-10/h1-4,8,13H,5H2
• InChI Key： JEYRHSNZRUFMOH-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1)(CO)N=[N+]=[N-]

Computed Properties

• Exact Mass: 181.06514005g/mol
• Monoisotopic Mass: 181.06514005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.6Ų

Additional information on Benzeneethanol, β-azido-4-fluoro-

Recent Advances in the Study of Benzeneethanol, β-azido-4-fluoro- (CAS: 866886-40-0) in Chemical Biology and Pharmaceutical Research

Benzeneethanol, β-azido-4-fluoro- (CAS: 866886-40-0) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. Recent studies have highlighted its utility as a versatile building block in the synthesis of bioactive molecules, particularly in the context of click chemistry and targeted drug delivery systems. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

One of the key advancements in the study of Benzeneethanol, β-azido-4-fluoro- is its role in bioorthogonal chemistry. Researchers have successfully utilized the azido group in this compound for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling the efficient conjugation of various biomolecules. A recent study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness in creating stable linkages with peptide backbones, opening new possibilities for the development of peptide-based therapeutics. The presence of the fluorine atom at the para position further enhances its metabolic stability, making it particularly valuable for in vivo applications.

In the field of radiopharmaceuticals, Benzeneethanol, β-azido-4-fluoro- has shown promise as a precursor for the synthesis of fluorine-18 labeled compounds. A 2023 study in Nuclear Medicine and Biology reported the successful incorporation of this compound into PET tracer development, with improved pharmacokinetic properties compared to traditional fluorinated analogs. The researchers noted that the azido group allowed for efficient late-stage functionalization, significantly reducing synthesis time while maintaining high radiochemical yields.

From a pharmacological perspective, recent investigations have explored the compound's potential as a scaffold for kinase inhibitors. Molecular docking studies published in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of Benzeneethanol, β-azido-4-fluoro- exhibit strong binding affinity to several cancer-related kinases, particularly those involved in angiogenesis. The combination of the azido and fluoro substituents appears to contribute to both target specificity and cellular permeability, addressing two major challenges in kinase inhibitor development.

The safety profile and toxicity of Benzeneethanol, β-azido-4-fluoro- have also been subjects of recent research. A comprehensive toxicological assessment published in Regulatory Toxicology and Pharmacology indicated that the compound shows favorable safety characteristics at therapeutic concentrations, with no significant genotoxicity observed in standard assays. However, researchers caution that proper handling procedures should be maintained due to the potential reactivity of the azido group under certain conditions.

Looking forward, the unique properties of Benzeneethanol, β-azido-4-fluoro- (866886-40-0) position it as a valuable tool in chemical biology and a promising candidate for further pharmaceutical development. Current research directions include exploring its application in antibody-drug conjugates, where its dual functionality could enable more precise targeting and controlled release mechanisms. As synthetic methodologies continue to advance, we anticipate seeing broader applications of this compound across multiple therapeutic areas, particularly in oncology and infectious disease treatment.